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Compound of Interest

Compound Name: 4-Chloro-3-hydrazinylbenzoic acid

CAS No.: 61100-67-2

Cat. No.: B1348472

Get Quote

As researchers dedicated to advancing drug development, our commitment to safety and

environmental stewardship is as critical as our scientific discoveries. The handling and disposal

of complex chemical reagents like 4-Chloro-3-hydrazinylbenzoic acid demand a rigorous,

scientifically-grounded approach. This compound, by its very structure, presents a dual

chemical hazard, combining the reactivity and potential carcinogenicity of a hydrazine

derivative with the environmental persistence and toxicity associated with halogenated

aromatic compounds.

This guide moves beyond generic safety data sheet recommendations to provide a

comprehensive, procedural framework for the safe management and disposal of 4-Chloro-3-
hydrazinylbenzoic acid. The protocols herein are designed to ensure the safety of laboratory

personnel, maintain regulatory compliance, and protect our environment.

Hazard Assessment and Identification
Understanding the intrinsic hazards of 4-Chloro-3-hydrazinylbenzoic acid is the foundation of

its safe management. The molecule's risk profile is derived from its two key functional groups.
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The Hydrazine Moiety (-NHNH₂): Hydrazine and its organic derivatives are highly reactive

reducing agents. They are classified by NIOSH as potential occupational carcinogens.[1]

Acute exposure can cause irritation to the eyes, skin, and respiratory system, while more

severe or chronic exposure may affect the central nervous system, liver, and kidneys.[1][2]

The Halogenated Aromatic Ring: The chlorinated benzene structure imparts chemical

stability, which can lead to environmental persistence. Many halogenated organic

compounds are toxic and require specific disposal pathways to prevent their release into the

ecosystem.[3]

Physicochemical Properties
A summary of the key properties for 4-Chloro-3-hydrazinylbenzoic acid and its common

hydrochloride salt form is presented below.

Property Value Source

Chemical Name
4-chloro-3-hydrazinylbenzoic

acid
PubChem[4]

CAS Number 619-67-0 PubChem[4]

Molecular Formula C₇H₇ClN₂O₂ PubChem[4]

Molecular Weight 186.60 g/mol PubChem

Appearance Solid / Crystalline Powder ChemicalBook[5]

Stability

Stable, but incompatible with

strong acids and strong

oxidizing agents.[5]

ChemicalBook[5]

Hydrochloride Salt MW 223.05 g/mol PubChem[6]

Regulatory Classification and Waste Stream
Management
Proper disposal begins with correct classification. Under the U.S. Environmental Protection

Agency (EPA) Resource Conservation and Recovery Act (RCRA), chemical waste is deemed
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hazardous if it is specifically listed or if it exhibits characteristics of ignitability, corrosivity,

reactivity, or toxicity.

While 4-Chloro-3-hydrazinylbenzoic acid is not individually listed, its chemical nature

necessitates its classification as hazardous waste.

Toxicity & Reactivity: Hydrazine derivatives are known for their toxicity and reactivity.[2][7]

For example, Methylhydrazine is listed with EPA hazardous waste code P068.[8]

Halogenated Organic Content: Waste containing this compound must be segregated into the

halogenated organic waste stream. This is critical because the incineration processes for

halogenated and non-halogenated wastes are different and mixing them increases disposal

costs and complexity.[3] The EPA's "F-listed" wastes from non-specific sources include spent

halogenated solvents (F001 and F002), establishing a clear regulatory precedent for their

separate management.[3][8][9][10]

All waste materials, including the pure compound, contaminated consumables (e.g., weigh

boats, gloves, pipette tips), and solutions, must be disposed of as hazardous waste. Under no

circumstances should this chemical or its contaminated materials be disposed of down the

drain or in standard municipal trash.

Core Disposal Workflow: From Benchtop to Final
Disposition
The following diagram outlines the decision-making and operational process for the safe

disposal of 4-Chloro-3-hydrazinylbenzoic acid waste.
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Disposal Workflow for 4-Chloro-3-hydrazinylbenzoic Acid
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Caption: High-level workflow for the disposal of 4-Chloro-3-hydrazinylbenzoic acid.
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Procedural Guide: Waste Collection and Handling
Adherence to a strict, step-by-step collection protocol within the laboratory is the first line of

defense against accidental exposure and environmental release.

Required Personal Protective Equipment (PPE)
Equipment Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes of

solutions or airborne powder.

Hand Protection
Nitrile or other chemically-

resistant gloves.

Prevents dermal absorption, a

key exposure route for

hydrazines.[11]

Body Protection A lab coat, worn fully buttoned.
Protects skin and personal

clothing from contamination.

Respiratory

All handling of the solid

compound or concentrated

solutions must be performed in

a certified chemical fume hood.

Prevents inhalation of the

powder or vapors.

Step-by-Step Collection Protocol
Designate a Waste Container: Select a clearly labeled, leak-proof container compatible with

the waste. For solids and contaminated consumables, a sealable plastic bag or a wide-

mouthed plastic jar is suitable. For liquids, use a dedicated glass or polyethylene carboy.

Label Correctly Before Use: The container must be labeled before any waste is added. The

label must include:

The words "Hazardous Waste"

The full chemical name: "4-Chloro-3-hydrazinylbenzoic acid"

The associated hazards: "Toxic, Potential Carcinogen, Halogenated Organic"

The accumulation start date.
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Segregate Waste:

Solid Waste: Place all contaminated disposables (gloves, weigh paper, pipette tips, etc.)

directly into the designated solid waste container.

Liquid Waste: Pour liquid waste containing the compound into the designated halogenated

organic liquid waste container. Do not mix with non-halogenated waste streams.[3]

Secure and Store: Keep the waste container securely closed when not in use. Store it in a

designated, well-ventilated satellite accumulation area, away from incompatible materials like

strong oxidizing agents.[2]

On-Site Chemical Deactivation (Neutralization
Protocol)
For dilute aqueous waste streams (<1%), chemical deactivation can be an option to render the

waste less reactive before disposal, although the final product must still be disposed of as

hazardous waste. The primary method for hydrazine destruction is oxidation.

Critical Safety Warning: The use of hypochlorite (bleach) for the oxidation of substituted

hydrazines is strongly discouraged. Incomplete reactions can produce carcinogenic N-

nitrosoamines as by-products.[12] Therefore, this guide details a protocol using hydrogen

peroxide, which is considered a safer alternative, though it must still be performed with extreme

caution.

Principle of Deactivation
Hydrazine can be oxidized by hydrogen peroxide into nitrogen gas and water. This reaction is

often catalyzed by copper (II) ions.[13] N₂H₄ + 2H₂O₂ → N₂ + 4H₂O

Deactivation Protocol Workflow
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Chemical Deactivation Workflow
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Caption: Step-by-step workflow for the chemical deactivation of dilute hydrazine waste.
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Step-by-Step Deactivation Procedure
This procedure must be performed entirely within a certified chemical fume hood with

appropriate PPE.

Preparation:

Place the dilute aqueous waste solution containing 4-Chloro-3-hydrazinylbenzoic acid in

a beaker or flask that is at least twice the volume of the waste to accommodate potential

foaming or gas evolution.

Place the vessel on a magnetic stir plate and begin gentle stirring.

If the solution is acidic, adjust the pH to be between 7 and 9 with a suitable base (e.g.,

sodium bicarbonate or dilute sodium hydroxide).

Catalyst Addition (Optional but Recommended):

Add a small amount of a catalyst, such as a few drops of a 0.1 M copper (II) sulfate

(CuSO₄) solution. The catalyst significantly speeds up the oxidation reaction.

Oxidant Addition:

Slowly, and in small portions, add a 3% solution of hydrogen peroxide (H₂O₂). A 2:1 molar

ratio of H₂O₂ to the estimated amount of hydrazine is stoichiometrically required, but using

a slight excess (e.g., 2.5:1) is recommended to ensure complete destruction.

CAUTION: The reaction is exothermic and will evolve nitrogen gas. Add the H₂O₂ slowly to

maintain control of the reaction rate and temperature. If the reaction becomes too vigorous

(excessive bubbling or heat), stop the addition immediately and wait for it to subside.

Reaction and Verification:

After all the H₂O₂ has been added, allow the solution to stir for at least 2-4 hours at room

temperature to ensure the reaction is complete.

Ideally, the absence of residual hydrazine should be confirmed using an analytical method

or commercially available low-range hydrazine test strips.
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Final Waste Collection:

Once the reaction is complete and verified, the treated solution must be transferred to the

designated halogenated hazardous waste container for final disposal by a licensed

contractor. Label the container clearly, indicating that it is a treated waste stream.

Final Disposal by Licensed Contractor
On-site chemical deactivation reduces the reactivity hazard, but it does not eliminate the need

for professional disposal. The final treated waste still contains the halogenated organic

backbone and must be managed by a licensed Treatment, Storage, and Disposal Facility

(TSDF).

Ensure all waste containers are properly sealed and labeled.

Store the containers in your institution's designated main accumulation area.

Follow your institution's procedures to schedule a pickup from your licensed hazardous

waste disposal service.

By implementing these detailed procedures, you actively contribute to a culture of safety,

ensure regulatory compliance, and uphold our collective responsibility to protect the scientific

community and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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